Cas no 6505-08-4 (2-(2-Methoxyphenoxy)-1-methylethylamine)

• Product Name: 2-(2-Methoxyphenoxy)-1-methylethylamine
• CAS No: 6505-08-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD09262762
• CID: 1087301
• PubChem ID: 13606883
• Update Time: 2025-06-14

2-(2-Methoxyphenoxy)-1-methylethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyphenoxy)propan-2-amine
• [2-(2-Methoxyphenoxy)-1-methylethyl]amine
• 1-(2-METHOXYPHENOXY)-2-PROPANAMINE
• 1-(2-Methoxyphenoxy)-propyl-(2)-amin
• 1-(2-methoxyphenoxy)-propyl-2-amine
• AG-G-44359
• AGN-PC-00N9NT
• Ambcb4027061
• CTK5C2062
• SureCN7415697
• AKOS016046555
• AKOS000430618
• NCGC00326771-01
• MFCD09262762
• DTXSID60544859
• LS-09261
• AB01320941-02
• CS-0276211
• EN300-58655
• ALBB-027083
• CHEMBL4519784
• 1-(2-Aminopropoxy)-2-methoxybenzene
• 6505-08-4
• SCHEMBL7415697
• 2-(2-Methoxyphenoxy)-1-methylethylamine

• MDL： MFCD09262762
• Inchi： 1S/C10H15NO2/c1-8(11)7-13-10-6-4-3-5-9(10)12-2/h3-6,8H,7,11H2,1-2H3
• InChI Key： SQKVVYGOXLSEKL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)CC(C)N

Computed Properties

• Exact Mass: 181.11000
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 271.2±20.0 °C at 760 mmHg
• Flash Point: 127.7±29.0 °C
• Refractive Index: 1.512
• PSA: 44.48000
• LogP: 2.12150
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(2-Methoxyphenoxy)-1-methylethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-Methoxyphenoxy)-1-methylethylamine

Comprehensive Overview of 2-(2-Methoxyphenoxy)-1-methylethylamine (CAS No. 6505-08-4): Properties, Applications, and Industry Insights

2-(2-Methoxyphenoxy)-1-methylethylamine (CAS No. 6505-08-4) is a specialized organic compound with a unique molecular structure, combining a methoxyphenoxy group with a methyl-substituted ethylamine backbone. This amine derivative has garnered attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its systematic name reflects its precise chemical architecture, where the methoxy group (-OCH₃) at the 2-position of the phenoxy ring influences its solubility and reactivity.

In recent years, the demand for high-purity amine compounds like 6505-08-4 has surged, driven by advancements in drug discovery and crop protection formulations. Researchers frequently search for "synthesis methods for 2-(2-Methoxyphenoxy)-1-methylethylamine" or "CAS 6505-08-4 solubility data," highlighting its relevance in R&D. The compound’s logP value (partition coefficient) and hydrogen bonding capacity make it a candidate for optimizing blood-brain barrier permeability in CNS-targeted therapeutics—a trending topic in neuropharmacology.

From a green chemistry perspective, 6505-08-4 aligns with the industry’s shift toward sustainable synthetic routes. Laboratories now prioritize "eco-friendly catalysts for amine synthesis"—a search query correlating with this compound’s production. Its methoxyphenoxy moiety also intersects with interest in natural product analogs, as similar structures occur in lignin-derived biomolecules. This connection resonates with the "bio-based chemicals market" trend, projected to grow at 10% CAGR by 2030.

Analytical characterization of 2-(2-Methoxyphenoxy)-1-methylethylamine typically involves HPLC-MS and NMR spectroscopy, techniques frequently searched alongside its CAS number. The compound’s melting point (reported between 45–48°C) and stability under acidic conditions are critical for formulation scientists. Notably, its amine group enables salt formation, expanding applications in ionic liquid design—a hotspot in energy storage research.

Regulatory compliance remains a key concern for users of CAS 6505-08-4. While not classified as hazardous under GHS, proper handling protocols for amine compounds are widely discussed in laboratory safety forums. The compound’s European REACH registration status and US EPA compliance are common search terms, reflecting industry needs for regulatory-ready intermediates.

Emerging applications include its role in photoresist materials for semiconductor manufacturing, where its aromatic ether group enhances UV absorption. This aligns with the "electronic chemicals market" boom, driven by AI chip demand. Additionally, its potential as a chiral auxiliary in asymmetric synthesis attracts organic chemists exploring "enantioselective catalysis"—a PubMed-highlighted research area.

Supply chain dynamics for 6505-08-4 reflect broader fine chemical industry trends. Queries like "reliable 2-(2-Methoxyphenoxy)-1-methylethylamine suppliers" peak alongside pharmaceutical outsourcing growth. The compound’s patent landscape reveals use in beta-blocker analogs and herbicide safeners, with recent filings emphasizing process intensification techniques to reduce E-factor (environmental impact metric).

In conclusion, 2-(2-Methoxyphenoxy)-1-methylethylamine exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its evolving applications—from CNS drug scaffolds to green electronic materials—position it as a compound of enduring scientific and industrial interest, warranting continued research into its structure-activity relationships and large-scale production methodologies.